Cas no 2034371-58-7 (1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide
• CAS No: 2034371-58-7
• MF: C₁₄H₂₀N₆O₄S
• MW: 368.411400794983
• CID: 5551364
• PubChem ID: 91819008
• Update Time: 2025-05-25

1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034371-58-7
• F6524-5515
• AKOS026694667
• 1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide
• N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-1-(methylsulfonyl)piperidine-4-carboxamide
• N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1-methylsulfonylpiperidine-4-carboxamide

• Inchi： 1S/C14H20N6O4S/c1-24-13-4-3-11-16-17-12(20(11)18-13)9-15-14(21)10-5-7-19(8-6-10)25(2,22)23/h3-4,10H,5-9H2,1-2H3,(H,15,21)
• InChI Key： ZIQMDNNFDIYQSC-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NCC2=NN=C3C=CC(=NN23)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 368.12667431g/mol
• Monoisotopic Mass: 368.12667431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 127Ų

Additional information on 1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide

Introduction to 1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034371-58-7, identified as 1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide, represents a fascinating intersection of structural complexity and biological activity. This molecule has garnered attention in the field of chemical biology due to its unique structural framework and potential therapeutic applications. The presence of multiple heterocyclic rings, including a triazolo[4,3-b]pyridazine core and a piperidine moiety, suggests a high degree of molecular rigidity and functional diversity, which are often exploited in the design of bioactive compounds.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The triazolo[4,3-b]pyridazine scaffold, in particular, has been extensively studied for its role in modulating various biological pathways. This scaffold is known to exhibit significant binding affinity to a range of protein targets, making it a valuable building block for medicinal chemists. The incorporation of a 6-methoxy substituent further enhances the electronic properties of the molecule, potentially influencing its interactions with biological targets.

The piperidine ring in the compound’s structure adds another layer of complexity, contributing to its overall solubility and metabolic stability. Piperidine derivatives are widely recognized for their pharmacological properties, including central nervous system (CNS) activity and anti-inflammatory effects. The combination of these structural features makes 1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide a promising candidate for further investigation in therapeutic contexts.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The methanesulfonyl group is a common pharmacophore that can enhance binding affinity by increasing electrostatic interactions with target proteins. Additionally, the extended aliphatic chain connecting the triazolo[4,3-b]pyridazine and piperidine moieties provides a flexible region that can adapt to specific binding pockets. This structural flexibility is crucial for optimizing drug-like properties such as bioavailability and target specificity.

In recent years, there has been growing interest in using computational methods to predict the biological activity of complex molecules like this one. Advanced molecular modeling techniques have enabled researchers to simulate interactions between 1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide and various protein targets. These simulations have provided valuable insights into how the molecule might interact with enzymes and receptors involved in critical biological pathways. For instance, studies suggest that this compound could interact with kinases and other enzymes implicated in cancer progression.

The synthesis of this compound also presents an interesting challenge due to its complex structure. Multistep synthetic routes are typically required to construct the triazolo[4,3-b]pyridazine core and introduce the necessary substituents. Recent innovations in synthetic chemistry have made it possible to streamline these processes, improving yield and scalability. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate heterocyclic framework.

Another area of interest is the potential application of this compound in addressing neurological disorders. The combination of a piperidine moiety and other functional groups suggests that it may modulate neurotransmitter systems relevant to conditions such as Alzheimer’s disease and Parkinson’s disease. Preclinical studies have begun to explore these possibilities, with initial results indicating promising activity against certain neurological targets.

The role of 1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide in drug development is further underscored by its potential as an intermediate in more complex synthetic schemes. By serving as a building block for larger molecules, this compound could enable the creation of novel therapeutics with enhanced efficacy and reduced side effects. The versatility of its structural features makes it an attractive candidate for further exploration by medicinal chemists.

As research continues to uncover new applications for this compound, it is likely that additional derivatives will be synthesized and tested for their biological activity. The integration of computational chemistry with traditional wet chemistry approaches will be crucial in accelerating this process. By leveraging both experimental data and predictive modeling, researchers can more efficiently identify promising candidates for further development.

In conclusion,1-methanesulfonyl-N-({6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}methyl)piperidine-4-carboxamide (CAS no 2034371-58-7) represents a significant advancement in chemical biology due to its complex structure and potential therapeutic applications. Its unique combination of heterocyclic rings and functional groups positions it as a valuable tool for drug discovery efforts aimed at addressing various diseases. As research progresses，this compound is poised to play an increasingly important role in developing next-generation therapeutics.